Cas no 2229096-28-8 (methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate)

• Product Name: methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate
• CAS No: 2229096-28-8
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6597874
• PubChem ID: 165673359
• Update Time: 2025-11-01

methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate
• EN300-1884728
• 2229096-28-8
• methyl 3-amino-2-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)propanoate

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(19)17-15(8-6-5-7-9-15)11(10-16)12(18)20-4/h11H,5-10,16H2,1-4H3,(H,17,19)
• InChI Key： YUEUHNFOTMYRQP-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1(CCCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate (CAS No. 2229096-28-8)

Methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate (CAS No. 2229096-28-8) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This ester derivative features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protected amine and a cyclohexyl moiety, making it a valuable intermediate for drug discovery and development. Its molecular structure is designed to enhance stability and reactivity, catering to modern synthetic challenges.

The compound's Boc-protected amino group is particularly significant in peptide coupling reactions, a topic frequently searched by researchers exploring solid-phase peptide synthesis (SPPS) or protecting group strategies. With the growing demand for peptide-based therapeutics, such as GLP-1 analogs and antimicrobial peptides, intermediates like methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate are gaining attention in both academic and industrial settings. Its application extends to the synthesis of cyclic peptidomimetics, a hot topic in drug design due to their improved bioavailability and target selectivity.

From a synthetic chemistry perspective, the cyclohexyl ring in this compound introduces conformational rigidity, a feature often explored in queries related to structure-activity relationship (SAR) studies. Researchers investigating molecular docking or bioisosteric replacements frequently seek such scaffolds to optimize drug candidates. The ester group (methyl propanoate) further allows for versatile transformations, including hydrolysis or amidation, aligning with trends in green chemistry and atom-efficient synthesis.

Analytical characterization of CAS No. 2229096-28-8 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and FT-IR, which are common search terms among quality control professionals. The compound's purity and stability under various conditions (e.g., temperature, pH) are critical parameters, especially for users querying GMP-compliant intermediates or scale-up challenges. Recent publications highlight its role in synthesizing protease inhibitors, linking it to trending research areas like antiviral drug development.

In the context of AI-driven drug discovery, compounds like methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate are often featured in datasets for machine learning models predicting reactivity or retrosynthetic pathways. This aligns with frequent searches on computational chemistry tools and automated synthesis platforms. Furthermore, its chiral center makes it relevant to discussions on asymmetric synthesis, a persistent focus area in organic chemistry forums.

Supply chain transparency is another hotspot, with queries like "reliable suppliers of CAS 2229096-28-8" or "custom synthesis services" reflecting market needs. The compound's shelf life, storage recommendations (often under inert atmosphere), and compatibility with microwave-assisted synthesis are additional practical considerations for end-users. Regulatory compliance, particularly for REACH and FDA-approved intermediates, further underscores its commercial relevance.

In summary, methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)propanoate represents a multifaceted tool for modern chemists, bridging gaps between traditional organic synthesis and cutting-edge applications. Its structural features and adaptability position it as a key player in addressing contemporary challenges in medicinal chemistry and bioconjugation, while its technical attributes resonate with frequently searched topics in both experimental and computational domains.